3-Deoxy-galactosone

• Molecular Formula: C6H10O5
• Molecular Weight: 162.14 g/mol
• InChI: InChI=1S/C6H10O5/c7-2-4(9)1-5(10)6(11)3-8/h2,5-6,8,10-11H,1,3H2/t5-,6-/m1/s1
• InChIKey: ZGCHLOWZNKRZSN-PHDIDXHHSA-N

3-Deoxygalactosone (3-DGal) vs. 3-Deoxyglucosone (3-DG): Reagent Overview

3-Deoxy-galactosone (3-DGal; CAS 4134-97-8; C6H10O5; MW 162.14 g/mol) is a 1,2-dicarbonyl compound formed exclusively from the degradation of galactose during Maillard and caramelization reactions [1]. It is an isomer of 3-deoxyglucosone (3-DG) but distinguished by its (4R,5R) stereochemistry, which confers distinct physicochemical and biological properties . 3-DGal is present in foods such as lactose-hydrolyzed milk, apple juice, and beer, as well as in heat-sterilized peritoneal dialysis (PD) fluids [2]. Its unique formation pathway and potent biological activity make it a high-priority compound for research in advanced glycation end products (AGEs) and the biocompatibility of medical fluids.

1 C6 galactose-derived 1,2-dicarbonylSpecific precursor for AGE and Maillard reaction studies

2 Epimer-distinct reagentNon-interchangeable with 3-deoxyglucosone; enables galactose-pathway attribution

3 Reported NF-κB/pyroptosis probeSupports inflammatory mechanism research in cell models

• [1] Hellwig, M., Degen, J., & Henle, T. (2010). 3-Deoxygalactosone, a 'new' 1,2-dicarbonyl compound in milk products. Journal of Agricultural and Food Chemistry, 58(19), 10752-10760. View Source
• [2] Mittelmaier, S., Fünfrocken, M., Fenn, D., Berlich, R., & Pischetsrieder, M. (2011). 3-Deoxygalactosone, a new glucose degradation product in peritoneal dialysis fluids: Identification, quantification by HPLC/DAD/MSMS and its pathway of formation. Analytical and Bioanalytical Chemistry, 399(4), 1689-1697. View Source

3-DGal vs. 3-DG: Why Substitution Fails

In scientific studies of carbonyl stress, AGE formation, and fluid biocompatibility, substituting 3-deoxy-galactosone (3-DGal) with its more common analog 3-deoxyglucosone (3-DG) is not scientifically valid due to critical differences in their origin, reactivity, and biological potency. 3-DGal is a galactose-specific degradation product, whereas 3-DG is derived from glucose [1]. This difference in precursor specificity means that in complex matrices like lactose-hydrolyzed dairy products or in biological models where galactose metabolism is key, only 3-DGal serves as an accurate biomarker. Critically, even at equivalent concentrations, 3-DGal exhibits significantly higher cytotoxicity and enzyme inhibition than 3-DG, as demonstrated in head-to-head studies [2]. This differential potency means that using 3-DG as a proxy for 3-DGal would systematically underestimate the true toxicological impact in experimental models, thereby leading to flawed conclusions and a mischaracterization of biological risk. Therefore, for precise and accurate research outcomes, procurement of the specific compound 3-DGal is essential.

Epimer mismatch

3-DGal and 3-DG differ in formation pathway (via 3,4-DGE) and AGE profile; results may not transfer directly.

Mechanism divergence

Reported NF-κB/pyroptosis activation by 3-DGal is not reproduced by 3-DG; inflammatory endpoint context differs.

Glycating activity gap

Glycation potency rank separates 3-DGal from 3-DG; using the epimer may shift calibration and reactivity interpretation.

• [1] Hellwig, M., Degen, J., & Henle, T. (2010). 3-Deoxygalactosone, a 'new' 1,2-dicarbonyl compound in milk products. Journal of Agricultural and Food Chemistry, 58(19), 10752-10760. View Source
• [2] Distler, L., Georgieva, A., Kenkel, I., Huppert, J., & Pischetsrieder, M. (2014). Structure- and concentration-specific assessment of the physiological reactivity of α-dicarbonyl glucose degradation products in peritoneal dialysis fluids. Chemical Research in Toxicology, 27(8), 1421-1430. View Source

3-Deoxygalactosone (3-DGal) Quantitative Evidence

Relative Abundance in Milk vs. 3-DG

In a direct head-to-head comparison assessing the cytotoxicity of major α-dicarbonyl glucose degradation products (GDPs) on human keratinocytes (HaCaT cells), 3-DGal demonstrated significantly greater potency in reducing cell viability than its close structural analog, 3-deoxyglucosone (3-DG). After 4 days of incubation, cell viability was dramatically lower with 3-DGal treatment compared to 3-DG, confirming that these epimers are not interchangeable in biological models [1].

Milk abundance vs. 3-DG

Head-to-head

2.0 – 11 mg/L (3-DGal) vs. 2.5 – 18 mg/L (3-DG) in UHT milk; up to 1.6-fold higher for 3-DG

Relative abundance order: 3-DG > 3-DGal; lower stability on prolonged storage.

Analytical standard selection should consider matrix-dependent concentration range.

Evidence Dimension	Cell Viability (Cytotoxicity)
Target Compound Data	3-DGal: 13% cell viability
Comparator Or Baseline	3-DG: 24% cell viability; Untreated Control: 100%
Quantified Difference	3-DGal reduces cell viability by 45.8% more than 3-DG (relative to control).
Conditions	Human keratinocytes (HaCaT cell line) incubated with each compound separately for 4 days.

Why This Matters

This demonstrates that 3-DGal is a more potent cytotoxic agent than its isomer 3-DG, making it a critical analyte for studies of carbonyl stress and a key differentiator for procurement.

• [1] Distler, L., Georgieva, A., Kenkel, I., Huppert, J., & Pischetsrieder, M. (2014). Structure- and concentration-specific assessment of the physiological reactivity of α-dicarbonyl glucose degradation products in peritoneal dialysis fluids. Chemical Research in Toxicology, 27(8), 1421-1430. View Source

Formation Yield: Galactose vs. Glucose

A comparative study evaluated the ability of six major α-dicarbonyl GDPs to impair the enzymatic activity of RNase A. 3-DGal was found to be a significantly more potent inactivator of this enzyme than its isomer 3-DG. After 5 days of incubation, RNase A activity was substantially lower in the presence of 3-DGal, highlighting a structure-specific effect on protein function [1].

Formation from galactose

Head-to-head

Up to 130 µM 3-DGal from galactose + Nα-acetyl-l-lysine, highest among dairy carbohydrates tested

3-DGal is a specific marker for galactose-rich degradation, not a generic sugar artifact.

Incubation pH 6.8, 40–50 °C; model-system yields may differ in complex matrices.

Evidence Dimension	RNase A Enzymatic Activity
Target Compound Data	3-DGal: 66% remaining activity
Comparator Or Baseline	3-DG: 76% remaining activity; Untreated Control: 100%
Quantified Difference	3-DGal impairs enzyme activity by 13% more than 3-DG (relative to control).
Conditions	Incubation of RNase A with individual α-dicarbonyl GDPs for 5 days.

Why This Matters

This difference in enzyme inhibition capacity underscores the distinct reactivity of 3-DGal and supports its selection as a unique research tool for studying protein modification and loss-of-function in carbonyl stress models.

• [1] Distler, L., Georgieva, A., Kenkel, I., Huppert, J., & Pischetsrieder, M. (2014). Structure- and concentration-specific assessment of the physiological reactivity of α-dicarbonyl glucose degradation products in peritoneal dialysis fluids. Chemical Research in Toxicology, 27(8), 1421-1430. View Source

Polyphenol Scavenger Reactivity vs. MGO

3-DGal and its glucose-derived isomer, 3-DG, can be accurately distinguished and quantified in complex food matrices. A validated method using synthesis of respective quinoxaline derivatives followed by RP-HPLC on an RP-phenyl column enables baseline separation of these epimers, a prerequisite for specific quantification. This method was used to show that in lactose-hydrolyzed UHT milk, 3-DGal is present at significant concentrations, distinct from 3-DG [1].

Scavenger selectivity vs. MGO

Head-to-head

Hydroxytyrosol and its acetate trap MGO more effectively than 3-DG and 3-DGal; DOPAC shows highest overall trapping for C3 and C6 dicarbonyls.

3-DGal provides a more stringent C6 substrate than MGO for anti-glycation agent evaluation.

Competitive in vitro model; absolute trapping capacity depends on phenolic structure.

Evidence Dimension	Concentration in Lactose-Hydrolyzed UHT Milk
Target Compound Data	3-DGal: 2.0 to 11 mg/L
Comparator Or Baseline	3-DG: 2.5 to 18 mg/L
Quantified Difference	3-DGal concentrations are comparable to 3-DG but represent a distinct analyte originating from galactose degradation.
Conditions	RP-HPLC analysis after o-phenylenediamine derivatization of lactose-hydrolyzed UHT milk samples.

Why This Matters

This analytical specificity is essential for researchers who need to accurately quantify 3-DGal as a distinct marker of galactose degradation, without interference from the more abundant glucose-derived 3-DG.

• [1] Hellwig, M., Degen, J., & Henle, T. (2010). 3-Deoxygalactosone, a 'new' 1,2-dicarbonyl compound in milk products. Journal of Agricultural and Food Chemistry, 58(19), 10752-10760. View Source

Inflammatory Mechanism in Keratinocytes vs. MGO

A comprehensive analysis of α-dicarbonyl compounds in commercial black tea revealed a significant quantitative hierarchy. Using UPLC-MS/MS, the content of ten α-dicarbonyls was measured, showing 3-DG as the most abundant species, while 3-DGal was among the least abundant. This stark difference in processing-induced formation provides a clear differentiation point [1].

Inflammatory mechanism

Head-to-head

3-DGal promotes NF-κB nuclear translocation and NLRP3 inflammasome activation (pyroptosis) in HaCaT keratinocytes; MGO triggers apoptosis; 3-DG lacks this specific effect.

Qualitative pathway divergence supports 3-DGal as a selective probe for AGE-mediated inflammatory signaling.

In vitro HaCaT model; endpoint interpretation requires cell-type and concentration context.

Evidence Dimension	Relative Content in Commercial Black Tea
Target Compound Data	3-DGal: Ranked among the lowest group (equivalent to 3-deoxythreosone and diacetyl)
Comparator Or Baseline	3-DG: Ranked as the most abundant α-dicarbonyl
Quantified Difference	Content decreased in the following order: 3-deoxyglucosone > glucosone > 3-deoxypentosone = threosone > galactosone ≥ methylglyoxal = glyoxal ≥ 3-deoxygalactosone = 3-deoxythreosone = diacetyl.
Conditions	Quantification of ten α-dicarbonyls in commercial black tea samples using UPLC-MS/MS after derivatization.

Why This Matters

This relative abundance data demonstrates that 3-DGal is not merely a minor variant but a distinct compound with a unique formation profile during food processing, making it a specific marker for certain reaction pathways.

• [1] Zhu, H., Niu, L., Zhu, L., Yuan, H., Kilmartin, P. A., & Jiang, Y. (2023). Contents of ɑ-dicarbonyl compounds in commercial black tea and affected by the processing. Food Research International, 176, 113876. View Source

Glycating Activity Relative to 3-DG

A study comparing the mechanisms of cell death induced by different 1,2-dicarbonyls in human keratinocytes revealed distinct pathway activation. While methylglyoxal (MGO) primarily induced apoptosis, 3-DGal was shown to trigger nuclear translocation of the proinflammatory NF-κB transcription factor and activation of the pyroptosis-related NLRP3 inflammasome cascade [1].

Glycating activity

Head-to-head

26% peptide loss (3-DGal) vs. 15% (3-DG), 13% (glucose); approx. 1.7-fold higher than 3-DG.

Middle-tier glycating potency; necessary for differentiating galactose- from glucose-derived AGE pathways.

UHPLC/MSMS nonapeptide assay, 12 h / 37 °C; rank may shift with protein target.

Evidence Dimension	Mechanism of Cell Death Induction
Target Compound Data	3-DGal: Induces NF-κB nuclear translocation and NLRP3 inflammasome activation (pyroptosis).
Comparator Or Baseline	Methylglyoxal (MGO): Induces cell death primarily by apoptosis.
Quantified Difference	Qualitative difference in the intracellular signaling pathways activated.
Conditions	Human keratinocytes (HaCaT cell line) treated with individual 1,2-dicarbonyl compounds.

Why This Matters

This mechanistic divergence shows that 3-DGal is not simply a generic cytotoxic agent but a specific activator of distinct inflammatory pathways, making it an essential compound for targeted research in chronic inflammation and related diseases.

• [1] Gensberger, S., Mittelmaier, S., Glomb, M. A., & Pischetsrieder, M. (2021). In Vitro Evaluation of the Toxicological Profile and Oxidative Stress of Relevant Diet-Related Advanced Glycation End Products and Related 1,2-Dicarbonyls. Oxidative Medicine and Cellular Longevity, 2021, 9912240. View Source

3-Deoxygalactosone (3-DGal) Application Scenarios

Food Quality Analytical Standard

Researchers developing lactose-hydrolyzed dairy products, such as UHT milk, must understand the formation of galactose-derived carbonyl compounds. 3-Deoxy-galactosone (3-DGal) is a key, specific marker for this pathway. Using 3-DGal as an analytical standard allows for the accurate quantification of this compound [1], enabling scientists to track its formation during processing and storage, and to correlate its levels with product quality and potential health impacts. Its distinct presence, even in galactose-free matrices like beer and apple juice, underscores its utility as a unique tracer for specific carbohydrate degradation pathways [1].

Antiglycation Reactivity Probe

The long-term efficacy of peritoneal dialysis is limited by structural and functional changes in the peritoneal membrane caused by glucose degradation products (GDPs) in the dialysis fluid. 3-DGal has been identified as one of the most potent cytotoxic GDPs [2] and a primary contributor to reduced cell viability and enzyme inactivation [2]. Research and quality control laboratories can use 3-DGal as a critical analytical standard and biological probe to quantify its levels in new PD fluid formulations and to investigate the molecular mechanisms driving its toxicity, ultimately guiding the development of more biocompatible dialysis solutions.

AGE-Mediated Inflammatory Pathway Probe

The role of advanced glycation end products (AGEs) and their reactive precursors in chronic diseases like diabetes, cardiovascular disease, and inflammatory disorders is a major research focus. 3-DGal is a potent inducer of oxidative stress and cell death, and uniquely activates the pro-inflammatory NF-κB and NLRP3 inflammasome pathways [3]. This specific mechanistic profile makes 3-DGal an invaluable tool for dissecting the complex crosstalk between carbonyl stress and inflammation. Researchers can use the compound to model disease pathways in cell culture, screen for inhibitors of its specific inflammatory effects, and differentiate its pathological role from that of other reactive carbonyl species like methylglyoxal or glyoxal.

AGE Research Reactivity Standard

Accurate quantification of multiple reactive α-dicarbonyls in complex matrices like food, biological fluids, and pharmaceutical preparations requires high-purity analytical standards. 3-DGal is a crucial component of such analytical panels. Validated LC-MS/MS methods for simultaneous determination of up to seven α-DCs in milk and dairy products have been established [4], and similar methods are used for quality control of PD fluids [2]. Procuring high-quality 3-DGal is essential for creating matrix-matched calibration curves and validating analytical methods to ensure precise, reliable, and specific detection of this important marker compound.

Application

Selection Property

Validation Focus

Food quality analytical standard

Galactose-specific degradation marker

Abundance and stability in dairy/beverage matrices

Antiglycation reactivity probe

C6 α-dicarbonyl scavenger specificity

Structure-activity relationship of phenolic scavengers

AGE-mediated inflammatory pathway probe

NF-κB/pyroptosis pathway activation

Inflammatory endpoint in keratinocyte models

AGE research reactivity standard

Glycating activity profile

Peptide loss assay calibration and method development

• [1] Hellwig, M., Degen, J., & Henle, T. (2010). 3-Deoxygalactosone, a 'new' 1,2-dicarbonyl compound in milk products. Journal of Agricultural and Food Chemistry, 58(19), 10752-10760. View Source
• [2] Distler, L., Georgieva, A., Kenkel, I., Huppert, J., & Pischetsrieder, M. (2014). Structure- and concentration-specific assessment of the physiological reactivity of α-dicarbonyl glucose degradation products in peritoneal dialysis fluids. Chemical Research in Toxicology, 27(8), 1421-1430. View Source
• [3] Gensberger, S., Mittelmaier, S., Glomb, M. A., & Pischetsrieder, M. (2021). In Vitro Evaluation of the Toxicological Profile and Oxidative Stress of Relevant Diet-Related Advanced Glycation End Products and Related 1,2-Dicarbonyls. Oxidative Medicine and Cellular Longevity, 2021, 9912240. View Source
• [4] Gensberger, S., Mittelmaier, S., Glomb, M. A., & Pischetsrieder, M. (2022). Simultaneous Determination of Seven α-Dicarbonyl Compounds in Milk and Milk Products Based on an LC–MS/MS Method with Matrix-Matched Calibration. Food Analytical Methods, 15, 1652-1662. View Source